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Compound of Interest

Compound Name: Sulfobetaine-8

Cat. No.: B076228 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Sulfobetaine-8 (SB-8), also known as N-Octyl-N,N-dimethyl-3-ammonio-1-propanesulfonate,

is a zwitterionic detergent widely used in biochemical and biotechnological applications.[1] Like

other zwitterionic detergents, SB-8 possesses a neutral net charge, which makes it useful in

techniques like ion-exchange chromatography, electrophoresis, and isoelectric focusing.[2] It is

effective at disrupting protein-protein interactions, similar to ionic detergents, but is generally

less denaturing, helping to maintain the native state and charge of proteins during

solubilization.[3][4] Common applications include the solubilization of membrane proteins,

protein purification, and use in cosmetics and contact lens solutions.[1][4] This document

provides a detailed protocol for the preparation of stable aqueous stock solutions of

Sulfobetaine-8 for research and development purposes.

Properties of Sulfobetaine-8
A summary of the key physicochemical properties of Sulfobetaine-8 is presented below. This

data is essential for accurate preparation and handling of the reagent.
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Property Value Reference(s)

CAS Number 15178-76-4 [1][5]

Molecular Formula C₁₃H₂₉NO₃S [1][5]

Molecular Weight 279.44 g/mol [1]

Appearance
White to faint beige solid

powder
[6]

Purity Typically >99% [5][6]

Solubility Soluble in water [5][6]

Critical Micelle Concentration

(CMC)
330 mM (in water at 20-25°C) [1]

UV Absorbance

Does not absorb significantly

in the UV range, preventing

interference with

spectrophotometric analysis of

proteins.

[6]

Experimental Protocol: Preparing a 1 M Stock
Solution
This protocol describes the preparation of a 1 M stock solution of Sulfobetaine-8 in ultrapure

water. The concentration can be adjusted as needed based on the specific application.

3.1 Materials and Equipment

Sulfobetaine-8 (SB-8) powder (>99% purity)[5][6]

Ultrapure water (e.g., Milli-Q or equivalent, 18.2 MΩ·cm)

Appropriate buffer (e.g., PBS, Tris-HCl), if required

Calibrated analytical balance
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Sterile glassware (beaker, graduated cylinder)

Sterile magnetic stirrer and stir bar

Spatula

0.22 µm sterile syringe filter

Sterile syringes

Sterile conical tubes or cryovials for storage

3.2 Step-by-Step Procedure

Calculation: To prepare 100 mL of a 1 M SB-8 stock solution, calculate the required mass:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 1 mol/L × 0.1 L × 279.44 g/mol = 27.94 g

Weighing: On a calibrated analytical balance, accurately weigh 27.94 g of high-purity SB-8

powder and transfer it to a sterile beaker.

Dissolution:

Add approximately 80 mL of ultrapure water (or desired buffer) to the beaker.

Place a sterile magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir at a moderate speed at room temperature until the powder is completely dissolved.

SB-8 is readily soluble in water.[6] Gentle warming is generally not required but can be

used if dissolution is slow; avoid excessive heat.

Volume Adjustment:

Once fully dissolved, transfer the solution to a 100 mL sterile graduated cylinder.

Rinse the beaker with a small amount of the solvent (water or buffer) and add it to the

graduated cylinder to ensure a complete transfer.
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Carefully add solvent to bring the final volume to exactly 100 mL.

Sterilization:

To prevent microbial growth, especially for cell-based or protein applications, sterilize the

solution by filtration.

Draw the SB-8 solution into a sterile syringe, attach a 0.22 µm sterile filter to the tip, and

dispense the solution into a sterile container (e.g., a 100 mL sterile bottle or conical tube).

Filter sterilization is recommended over autoclaving for detergent solutions to prevent

potential degradation.[7]

Storage:

Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL or 5 mL) in

sterile polypropylene conical tubes or cryovials. This minimizes contamination and

degradation from repeated freeze-thaw cycles.

Clearly label each aliquot with the reagent name, concentration, and preparation date.

Proceed to the recommended storage conditions outlined in Section 5.

Experimental Workflow
The following diagram illustrates the key steps for preparing a stable stock solution of

Sulfobetaine-8.

Preparation Finalization & Storage
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Caption: Workflow for preparing a sterile Sulfobetaine-8 stock solution.

Stability and Storage Recommendations
Proper storage is critical to maintaining the stability and performance of the Sulfobetaine-8
stock solution. Factors such as temperature and pH can influence the stability of chemical
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solutions.[8]

Storage Condition Duration Temperature Notes

Solid Powder Long-term Room Temperature

Keep container tightly

sealed in a dry, cool

place.[6][9]

Aqueous Stock

Solution
Short-term 2-8°C

For use within a few

weeks.

Aqueous Stock

Solution
Long-term -20°C or -80°C

Recommended for

periods longer than a

few weeks. Storing in

single-use aliquots is

crucial to avoid

freeze-thaw cycles. A

prepared solution in

solvent can be stable

for up to 2 years at

-80°C.[9]

For optimal stability, it is recommended to prepare the stock solution in a buffer relevant to the

downstream application, maintaining a pH between 6.0 and 8.0. While sulfobetaines exhibit

good chemical stability, it is best practice to validate the solution's performance in your specific

assay if it has been stored for an extended period.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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